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Compound of Interest

Compound Name: Biotin-d2-1

Cat. No.: B15088256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Biotin-d2-1, the deuterium-labeled form of Biotin (Vitamin B7), is a crucial tool in various

research applications, particularly in mass spectrometry-based assays where it serves as an

internal standard for the accurate quantification of biotin.[1][2] Proper preparation of stock

solutions is the first critical step to ensure the accuracy and reproducibility of experimental

results. These application notes provide detailed protocols for the preparation, storage, and

handling of Biotin-d2-1 stock solutions.

Biotin is an essential enzyme co-factor involved in key metabolic pathways, including fatty acid

synthesis, gluconeogenesis, and amino acid metabolism.[3][4][5] Its deuterated analog, Biotin-
d2-1, allows for precise differentiation from the endogenous, unlabeled biotin in biological

samples, a technique widely used in pharmacokinetic and metabolic studies.
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Property Value Reference

Synonyms
Vitamin B7-d2-1, Vitamin H-d2-

1, D-Biotin-d2-1

CAS Number 1217481-41-8

Molecular Formula C₁₀H₁₄D₂N₂O₃S

Molecular Weight 246.32 g/mol

Appearance White to off-white solid/powder

Solubility and Recommended Solvents
The solubility of Biotin-d2-1 is a critical factor in the preparation of stock solutions. Based on

available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent for achieving high-

concentration stock solutions.

Solvent Solubility Notes

DMSO ≥ 100 mg/mL (405.98 mM)

Use freshly opened,

anhydrous DMSO as it is

hygroscopic, which can affect

solubility.

Ethanol Soluble

Water Soluble upon heating

Unlabeled biotin is slightly

soluble in water (0.2 mg/mL)

and very soluble in hot water.

Dilute Alkali Soluble
Unlabeled biotin is very soluble

in dilute alkali solutions.

2M NH₄OH
50 mg/mL (for unlabeled

Biotin)

For most applications requiring a high-concentration initial stock, DMSO is the solvent of

choice. For applications where DMSO may interfere with downstream biological assays,
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alternative solvents can be considered, though they may not achieve the same high

concentration.

Experimental Protocols
Preparation of a 10 mM Biotin-d2-1 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for serial dilutions.

Materials:

Biotin-d2-1 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Pre-weighing Preparation: Allow the vial of Biotin-d2-1 to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of Biotin-d2-1 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 2.46 mg of Biotin-d2-1.

Solubilization: Add the appropriate volume of anhydrous DMSO to the vial containing the

Biotin-d2-1 powder.

Mixing: Vortex the solution thoroughly until the Biotin-d2-1 is completely dissolved. Gentle

warming to 37°C or sonication can be used to aid dissolution if necessary.

Verification: Visually inspect the solution to ensure there are no undissolved particles.
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The following table provides the required mass of Biotin-d2-1 for different volumes of a 10 mM

stock solution.

Desired Volume Mass of Biotin-d2-1 to Weigh

1 mL 2.46 mg

5 mL 12.3 mg

10 mL 24.6 mg

Preparation of Aqueous Working Solutions
For many biological applications, the final concentration of DMSO must be minimized. This

requires diluting the high-concentration DMSO stock solution into an aqueous buffer.

Materials:

10 mM Biotin-d2-1 in DMSO (from Protocol 4.1)

Appropriate aqueous buffer (e.g., PBS, Tris-HCl)

Sterile microcentrifuge tubes

Procedure:

Calculate Dilution: Determine the required volume of the 10 mM DMSO stock solution

needed to achieve the desired final concentration in your aqueous buffer.

Dilution: Add the calculated volume of the DMSO stock solution to the aqueous buffer. It is

recommended to add the DMSO stock dropwise while vortexing the buffer to prevent

precipitation.

Final Concentration: Ensure the final concentration of DMSO in the working solution is

compatible with your experimental system (typically <0.5%).

Storage and Stability
Proper storage is essential to maintain the integrity of Biotin-d2-1 stock solutions.
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Form Storage Temperature Stability Period

Solid Powder -20°C 3 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Best Practices for Storage:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into single-use volumes before storage.

Light Protection: Store solutions in amber-colored vials or in the dark to protect from light,

although biotin is generally considered photostable in its dry form.

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing Biotin-d2-1 stock

solutions.
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Preparation of High-Concentration Stock Solution

Preparation of Aqueous Working Solution

Equilibrate Biotin-d2-1 to Room Temperature

Weigh Desired Mass of Biotin-d2-1

Add Anhydrous DMSO

Vortex to Dissolve (Aid with gentle heat/sonication if needed)

10 mM Stock Solution in DMSO

Calculate Required Volume of Stock Solution

Dilution Step

Add Stock Solution to Aqueous Buffer

Vortex to Mix

Final Aqueous Working Solution
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Storage Protocol

Prepared Stock Solution

Aliquot into Single-Use Volumes

Store at -80°C for Long-Term (up to 6 months) Store at -20°C for Short-Term (up to 1 month)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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